Cas no 81311-58-2 (N-cyclohexyladamantane-1-carboxamide)

• Product Name: N-cyclohexyladamantane-1-carboxamide
• CAS No: 81311-58-2
• MF: C₁₇H₂₇NO
• MW: 261.402384996414
• CID: 4198906
• PubChem ID: 3452412
• Update Time: 2025-11-01

N-cyclohexyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-cyclohexyl-
• N-cyclohexyladamantane-1-carboxamide
• F0020-1583
• SR-01000396863-1
• 81311-58-2
• STK223088
• SCHEMBL7702219
• Oprea1_728452
• MLS006027073
• N-cyclohexyl-1-adamantanecarboxamide
• AGHAGPWZIKDXLP-UHFFFAOYSA-N
• Z54614790
• SR-01000396863
• (3r,5r,7r)-N-cyclohexyladamantane-1-carboxamide
• N-cyclohexyltricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• SMR004718341
• AKOS001027845
• Oprea1_185979

• Inchi： 1S/C17H27NO/c19-16(18-15-4-2-1-3-5-15)17-9-12-6-13(10-17)8-14(7-12)11-17/h12-15H,1-11H2,(H,18,19)
• InChI Key： AGHAGPWZIKDXLP-UHFFFAOYSA-N
• SMILES： C12(C(NC3CCCCC3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 261.209264485Da
• Monoisotopic Mass: 261.209264485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-cyclohexyladamantane-1-carboxamide

Introduction to N-cyclohexyladamantane-1-carboxamide (CAS No. 81311-58-2)

N-cyclohexyladamantane-1-carboxamide, with the chemical formula C₁₈H₂₇NO, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique structure and properties, has garnered attention for its potential applications in drug development and molecular research. The compound's name highlights its structural components: N-cyclohexyladamantane-1-carboxamide, which suggests a complex arrangement of cyclohexyl and adamantane groups linked through an amide bond.

The chemical structure of N-cyclohexyladamantane-1-carboxamide consists of an adamantane core substituted with a cyclohexyl group at the nitrogen position, followed by a carboxamide moiety at the terminal carbon. This arrangement imparts unique steric and electronic properties to the molecule, making it a valuable candidate for various biochemical interactions. The presence of both cyclohexyl and adamantane groups contributes to its high lipophilicity and rigidity, which are desirable traits in many pharmacological applications.

Recent research has explored the pharmacological potential of N-cyclohexyladamantane-1-carboxamide in several therapeutic areas. Its structural motif has been found to enhance binding affinity to certain biological targets, making it a promising scaffold for drug design. Studies have indicated that this compound may exhibit inhibitory effects on various enzymes and receptors, which could be leveraged for treating neurological disorders, inflammation, and other diseases.

One of the most intriguing aspects of N-cyclohexyladamantane-1-carboxamide is its potential role in modulating protein-protein interactions. The rigid adamantane core provides a stable platform for binding to hydrophobic pockets in target proteins, while the amide group allows for further functionalization. This dual functionality has been exploited in the development of novel inhibitors targeting protein kinases and other critical signaling molecules. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for cancer and autoimmune diseases.

The synthesis of N-cyclohexyladamantane-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclohexyl group at the nitrogen position is a key step, often achieved through nucleophilic substitution reactions. Subsequent formation of the amide bond typically involves condensation reactions between an acid chloride or anhydride and an amine derivative. Advanced synthetic techniques, such as transition metal catalysis, have been employed to improve yield and purity.

In terms of biological activity, N-cyclohexyladamantane-1-carboxamide has demonstrated interesting properties in vitro and in vivo. Its ability to interact with biological targets has been investigated using computational modeling and experimental assays. These studies have revealed that the compound can modulate the activity of enzymes involved in metabolic pathways, suggesting potential therapeutic benefits in managing metabolic disorders.

The compound's stability under various conditions is another area of interest. Research has shown that N-cyclohexyladamantane-1-carboxamide maintains its structural integrity under physiological conditions, making it suitable for formulation into drug products. Additionally, its solubility profile has been optimized through structural modifications, enhancing its bioavailability.

Future directions in the study of N-cyclohexyladamantane-1-carboxamide include exploring its role in drug delivery systems. The compound's lipophilicity makes it an excellent candidate for formulation into lipid-based nanoparticles or other advanced delivery platforms. These systems could improve targeted delivery to specific tissues or organs, thereby increasing therapeutic efficacy while minimizing side effects.

Moreover, the potential applications of N-cyclohexyladamantane-1-carboxamide extend beyond pharmaceuticals into materials science and biotechnology. Its unique structural properties make it a valuable building block for designing novel materials with specific functionalities. For example, derivatives of this compound have been used to create polymers with enhanced mechanical strength and thermal stability.

In conclusion, N-cyclohexyladamantane-1-carboxamide (CAS No. 81311-58-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its complex structure and unique properties make it a promising candidate for drug development, molecular biology research, and material science innovation. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.